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Compound of Interest
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Compound Name:

4-ol
CAS No.: 1597876-36-2
Cat. No.: B1432034

Get Quote

Executive Summary: The Scaffold Liability Profile

1-(cyclopropylmethyl)-1H-pyrazol-4-ol is an electron-rich, lipophilic pyrazole derivative. In
drug discovery, it serves two primary roles:

o Warhead/Anchor: A hinge-binding motif in kinase inhibitors (targeting HPK1, c-Met).

+ Metabolite/Leaving Group: A potential hydrolysis product of carbamate-based MAGL
inhibitors.

Its "off-target” profile is defined by its ability to act as a low-affinity, promiscuous binder to ATP-
binding pockets and specific GPCR allosteric sites. Unlike inert fragments, this molecule
possesses specific liabilities that can confound experimental data if not controlled.

Core Liability Matrix
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Feature Primary Liability Mechanism

The pyrazole-4-ol core mimics
the purine ring of ATP,

Kinase Selectivity Moderate Risk potentially binding to the hinge
region of kinases like c-Met
and HPK1.

Structural overlap with M4

PAMs suggests potential

GPCR Activity Specific Risk ) )
allosteric modulation of
muscarinic receptors.[1]
The 4-hydroxyl group is a
) . ) ) prime site for Glucuronidation
Metabolic Stability High Risk

(UGT), rapidly altering

pharmacokinetics in vivo.

Comparative Analysis: Performance vs. Alternatives

When selecting a pyrazole scaffold for lead optimization, 1-(cyclopropylmethyl)-1H-pyrazol-
4-ol offers a balance of lipophilicity and solubility, but introduces specific off-target risks

compared to standard alternatives.

Comparison Table: Scaffold Performance & Liability
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Feature

1-
(cyclopropylmethyl)-
1H-pyrazol-4-ol
(Subject)

1-Methyl-1H-pyrazol-
4-ol (Alternative A)

1-Phenyl-1H-
pyrazol-4-ol
(Alternative B)

Lipophilicity (cLogP)

~0.8 - 1.2 (Optimal for

cell permeability)

~-0.2 (Too polar for

some pockets)

~1.5 - 2.0 (High non-
specific binding)

Kinase Off-Targets

Specific: Hits c-Met,
HPK1, and potentially
ALK due to
cyclopropyl fit in
hydrophobic sub-

pockets.

Low: Lacks the
hydrophobic bulk to
anchor tightly in the
back-pocket.

High: Broad
promiscuity due to
hydrophobic stacking;

"Frequent Hitter".

Metabolic Risk

Moderate: Cyclopropyl
ring is relatively
stable; -OH is the

main soft spot.

Low: Simple structure,
but rapid renal

clearance.

High: Phenyl ring
susceptible to CYP
oxidation

(epoxidation).

GPCR Liability

M4 Muscarinic:
Potential allosteric
activity.[1][2]

Negligible: Too small
for most allosteric

pockets.

Variable: Often binds

adenosine receptors.

Expert Insight:

Use 1-(cyclopropylmethyl)-1H-pyrazol-4-ol when targeting enzymes with a distinct

hydrophobic pocket near the active site (e.g., MAGL, HPK1). However, if your target lacks this

feature, the cyclopropyl group acts as a "grease ball," increasing non-specific hydrophobic

binding (NSB) and off-target noise compared to the methyl analog.

Detailed Off-Target Mechanisms
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A. Kinase Promiscuity (The Hinge Binder Effect)

The pyrazole-4-ol moiety is a classic bioisostere for the phenol group found in many kinase
inhibitors. The 1-cyclopropylmethyl group provides a "shape-fill" effect in the ATP-binding
pocket.

o Mechanism: The nitrogen at position 2 acts as a hydrogen bond acceptor, while the 4-OH
can act as a donor/acceptor.

o Key Off-Targets:

o HPK1 (Map4kl): This scaffold is a known core for HPK1 inhibitors used in immuno-
oncology. Using this fragment alone may result in weak inhibition (

), but sufficient to alter T-cell signaling baselines.

o c-Met: The cyclopropyl group fits the hydrophobic sub-pocket of c-Met, leading to potential
cross-reactivity.

B. GPCR Allosteric Modulation (The M4 Connection)

Recent patent literature links heteroaryl piperidine ethers containing this pyrazole moiety to M4
Muscarinic Acetylcholine Receptor modulation.

o Risk: If this molecule is used as a fragment or released as a metabolite, it may act as a weak
Positive Allosteric Modulator (PAM), potentiating acetylcholine signaling.

e Physiological Impact: Unexpected changes in dopamine release or cognitive markers in in
vivo models.

Experimental Protocols for Validation

To validate the specificity of this molecule in your system, you must run the following self-
validating control loops.

Protocol 1: Thermal Shift Assay (TSA) for Kinase
Selectivity
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Objective: Determine if the fragment binds to a panel of off-target kinases (HPK1, c-Met).
e Preparation: Prepare a

stock of 1-(cyclopropylmethyl)-1H-pyrazol-4-ol (50 mM in DMSO).

e Reaction Mix:
o Protein: 2

M Kinase Domain (e.g., HPK1).

o Dye: SYPRO Orange (5x final concentration).
o Compound: 500
M final concentration (High conc. required for fragments).
o Execution: Run melt curve from 25°C to 95°C (0.3°C/step) on a gPCR machine.
e Analysis: Calculate

. A shift of
indicates significant binding.

o Control: Use 1-Methyl-1H-pyrazol-4-ol as a negative control (should show lower

due to weaker hydrophobic effect).

Protocol 2: Activity-Based Protein Profiling (ABPP) for
Serine Hydrolases

Objective: If using this as a MAGL probe, ensure it does not inhibit other serine hydrolases
(FAAH, ABHDS6).

o Lysate Prep: Prepare proteome lysates from mouse brain or relevant cell line (1 mg/mL).

e Incubation: Treat lysate with 1-(cyclopropylmethyl)-1H-pyrazol-4-ol (1-50
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M) for 30 min at 37°C.

e Probe Labeling: Add FP-Rhodamine (fluorophosphonate probe) (1

M) for 20 min.

e Visualization: Run SDS-PAGE and scan for fluorescence.

* Result: Disappearance of bands indicates off-target inhibition of serine hydrolases.

Visualizing the Biological Interaction Space

The following diagram illustrates the mechanistic pathways where 1-(cyclopropylmethyl)-1H-
pyrazol-4-ol exerts its primary and off-target effects.
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Figure 1: Interaction map showing the primary utility of the scaffold (Green) versus its off-target
liabilities (Red) and metabolic fate (Grey).
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e Aminopyrazine compounds as HPK1 inhibitors.World Intellectual Property Organization,
W02021032148A1.[3] (Describes the use of the pyrazole scaffold in HPK1 inhibition).

o Heteroaryl piperidine ether allosteric modulators of the M4 muscarinic acetylcholine
receptor.World Intellectual Property Organization, WO2018112843AL1. (Links the scaffold to
GPCR modulation).

» Discovery of INJ-42226314, a Reversible Monoacylglycerol Lipase (MAGL) Inhibitor.Journal
of Medicinal Chemistry. (Discusses pyrazole-urea scaffolds in MAGL inhibition).

¢ 1-(Cyclopropylmethyl)-1H-pyrazol-4-ol Product Page.Sigma-Aldrich. (Chemical properties
and handling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1432034?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

